2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide

• IUPAC Name: 2-[1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(4-methoxyphenyl)acetamide
• InChI: InChI=1S/C25H27N5O4S/c1-5-30-23-22(16(2)28-30)27-25(29(24(23)32)14-17-8-6-7-9-20(17)34-4)35-15-21(31)26-18-10-12-19(33-3)13-11-18/h6-13H,5,14-15H2,1-4H3,(H,26,31)
• InChI Key: KNSVEUCBEHHHKI-UHFFFAOYSA-N
• Canonical SMILES: CCN1C2=C(C(=N1)C)N=C(N(C2=O)CC3=CC=CC=C3OC)SCC(=O)NC4=CC=C(C=C4)OC
• Molecular Formula: C25H27N5O4S
• Molecular Weight: 493.6 g/mol

Description

2-({1-ethyl-6-[(2-methoxyphenyl)methyl]-3-methyl-7-oxo-1H,6H,7H-pyrazolo[4,3-d]pyrimidin-5-yl}sulfanyl)-N-(4-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C25H27N5O4S and its molecular weight is 493.58. The purity is usually 95%.
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Scientific Research Applications

Anticancer Potential

Research has highlighted the synthesis and evaluation of compounds with structural similarities to the specified compound for their anticancer activities. One study described the design and synthesis of certain 2-[3-phenyl-4-(pyrimidin-4-yl)-1H-pyrazol1-yl]acetamide derivatives, including modifications on the pyrimidine ring, which exhibited appreciable cancer cell growth inhibition against a spectrum of cancer cell lines, underscoring their potential as new anticancer agents (M. M. Al-Sanea et al., 2020).

Antioxidant and Antimicrobial Activities

Another study focused on novel Co(II) and Cu(II) coordination complexes constructed from pyrazole-acetamide derivatives. These complexes demonstrated significant antioxidant activity, as assessed by standard assays, suggesting their potential utility in combating oxidative stress-related conditions (K. Chkirate et al., 2019).

Antitumor, Analgesic, and Anti-inflammatory Properties

Further investigation into heterocyclic 1,3,4-oxadiazole and pyrazoles novel derivatives, including those related to the specified compound, revealed their multifaceted biological activities. These compounds showed promising results in toxicity assessment, tumor inhibition, and exhibited analgesic and anti-inflammatory actions, marking them as potential candidates for drug development (M. Faheem, 2018).

Antimicrobial Applications

A study on the synthesis of thiazoles and their fused derivatives revealed antimicrobial activities against both bacterial and fungal strains. This suggests that modifications on the molecular structure similar to the specified compound can enhance antimicrobial efficacy, providing a pathway for the development of new antimicrobial agents (Wagnat W. Wardkhan et al., 2008).